N-[2-(allyloxy)phenyl]-4-methylbenzamide

• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 4-methyl-N-(2-prop-2-enoxyphenyl)benzamide
• InChI: InChI=1S/C17H17NO2/c1-3-12-20-16-7-5-4-6-15(16)18-17(19)14-10-8-13(2)9-11-14/h3-11H,1,12H2,2H3,(H,18,19)
• InChI Key: NVYUGGWGZHWEGQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-4-methylbenzamide, also known as AM404, is a synthetic compound that has been widely studied for its potential therapeutic applications. The compound is a potent inhibitor of the endocannabinoid membrane transporter, and has been shown to have anti-inflammatory, antinociceptive, and neuroprotective effects. In

Mechanism of Action

N-[2-(allyloxy)phenyl]-4-methylbenzamide is a potent inhibitor of the endocannabinoid membrane transporter, which is responsible for the uptake of the endocannabinoid anandamide into cells. By inhibiting this transporter, N-[2-(allyloxy)phenyl]-4-methylbenzamide increases the concentration of anandamide in the extracellular space, leading to activation of cannabinoid receptors and subsequent anti-inflammatory, antinociceptive, and neuroprotective effects.
Biochemical and Physiological Effects:
N-[2-(allyloxy)phenyl]-4-methylbenzamide has been shown to have a range of biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and to increase the production of anti-inflammatory cytokines, such as IL-10. In addition, N-[2-(allyloxy)phenyl]-4-methylbenzamide has been shown to reduce the expression of COX-2, an enzyme involved in the production of inflammatory prostaglandins. N-[2-(allyloxy)phenyl]-4-methylbenzamide has also been shown to reduce the activation of microglia, immune cells in the brain that play a role in neuroinflammation. Physiologically, N-[2-(allyloxy)phenyl]-4-methylbenzamide has been shown to reduce pain sensitivity in animal models, and to improve cognitive function in animal models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

N-[2-(allyloxy)phenyl]-4-methylbenzamide has several advantages for use in lab experiments. The compound is relatively stable and easy to synthesize, and has been extensively studied for its potential therapeutic applications. However, there are also some limitations to the use of N-[2-(allyloxy)phenyl]-4-methylbenzamide in lab experiments. The compound has a relatively short half-life, and may be rapidly metabolized in vivo. In addition, the compound may have off-target effects on other transporters and receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[2-(allyloxy)phenyl]-4-methylbenzamide. One area of interest is the development of more potent and selective inhibitors of the endocannabinoid membrane transporter, which could lead to more targeted therapeutic interventions. Another area of interest is the investigation of the potential use of N-[2-(allyloxy)phenyl]-4-methylbenzamide in combination with other drugs, such as nonsteroidal anti-inflammatory drugs (NSAIDs), to enhance their therapeutic effects. Finally, further research is needed to elucidate the precise mechanisms underlying the anti-inflammatory, antinociceptive, and neuroprotective effects of N-[2-(allyloxy)phenyl]-4-methylbenzamide, which could lead to the development of new therapeutic strategies for a range of diseases.

Synthesis Methods

N-[2-(allyloxy)phenyl]-4-methylbenzamide can be synthesized through a multistep process involving the reaction of 4-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-allylphenol in the presence of a base. The final step involves the reaction of the resulting product with ammonia to form N-[2-(allyloxy)phenyl]-4-methylbenzamide.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. The compound has been shown to have anti-inflammatory effects, and has been investigated as a potential treatment for inflammatory diseases such as arthritis. N-[2-(allyloxy)phenyl]-4-methylbenzamide has also been shown to have antinociceptive effects, and has been studied as a potential treatment for pain. In addition, N-[2-(allyloxy)phenyl]-4-methylbenzamide has been shown to have neuroprotective effects, and has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.